Cas no 1806993-09-8 (5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806993-09-8
• MF: C₇H₂BrF₃N₂
• MW: 251.003390789032
• CID: 4860587
• Update Time: 2025-10-24

5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H2BrF3N2/c8-3-2-13-4(1-12)6(9)5(3)7(10)11/h2,7H
• InChI Key： IYXNRVMWFGHCLV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)C(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine

Recent Advances in the Study of 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1806993-09-8)

5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1806993-09-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the design of novel enzyme inhibitors and its role in facilitating the introduction of fluorine atoms into complex molecular frameworks, which is a key strategy in modern drug discovery.

One of the most notable applications of 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine is its use in the synthesis of fungicides and herbicides. Researchers have demonstrated that the incorporation of this compound into agrochemical formulations enhances their efficacy against resistant strains of pathogens. The unique electronic properties conferred by the difluoromethyl and cyano groups make it an excellent candidate for modulating the biological activity of target molecules. Recent publications in journals such as *Journal of Agricultural and Food Chemistry* and *Bioorganic & Medicinal Chemistry Letters* have detailed its synthesis and applications in crop protection.

In the pharmaceutical sector, 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine has been explored as a building block for the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability to introduce fluorine atoms at specific positions can significantly improve the pharmacokinetic properties of drug candidates. A 2023 study published in *European Journal of Medicinal Chemistry* reported the successful use of this compound in the synthesis of a novel series of EGFR inhibitors, showcasing its potential in oncology research. The study emphasized the compound's role in improving binding affinity and metabolic stability.

From a synthetic chemistry perspective, the reactivity of 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine has been a subject of intensive investigation. Recent advancements in cross-coupling reactions, particularly palladium-catalyzed transformations, have enabled the efficient functionalization of this compound. Researchers have utilized it in Suzuki-Miyaura and Buchwald-Hartwig couplings to create diverse libraries of fluorinated heterocycles. These methodologies have been documented in *Organic Letters* and *Advanced Synthesis & Catalysis*, underscoring the compound's utility in modern synthetic strategies.

Despite its promising applications, challenges remain in the large-scale production and purification of 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. Green chemistry approaches, such as the use of biodegradable solvents and catalytic systems, are being explored to address these issues. A 2024 review in *Chemical Reviews* highlighted these developments and proposed future directions for research in this area.

In conclusion, 5-Bromo-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS: 1806993-09-8) represents a valuable tool in both agrochemical and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery and synthetic chemistry. Ongoing studies are expected to further elucidate its potential and expand its utility in addressing global challenges in health and agriculture.